Cas no 1806993-85-0 (3'-Amino-2',6'-bis(trifluoromethyl)acetophenone)

• Product Name: 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone
• CAS No: 1806993-85-0
• MF: C₁₀H₇F₆NO
• MW: 271.159103631973
• CID: 4984319
• Update Time: 2025-06-14

3'-Amino-2',6'-bis(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone

• Inchi： 1S/C10H7F6NO/c1-4(18)7-5(9(11,12)13)2-3-6(17)8(7)10(14,15)16/h2-3H,17H2,1H3
• InChI Key： BHUJLTPPRVRWEV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1C(C)=O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone

Research Brief on 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone (CAS: 1806993-85-0) in Chemical Biology and Pharmaceutical Applications

The compound 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone (CAS: 1806993-85-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone as a versatile intermediate in the synthesis of bioactive molecules. Its trifluoromethyl groups enhance lipophilicity and metabolic stability, making it a valuable scaffold for designing enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its biological activity, advancements in synthetic methodologies have improved the accessibility of this compound. A novel catalytic system reported in Organic Letters (2024) enables efficient large-scale production of 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone with high enantiomeric purity, addressing previous challenges in its synthesis. This breakthrough has significant implications for industrial-scale pharmaceutical production.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 ACS Nano publication indicates that derivatives of 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone can be conjugated with nanoparticles for site-specific therapeutic delivery, particularly in oncology applications. The compound's structural flexibility allows for modifications that enhance tumor penetration while minimizing off-target effects.

Safety and toxicology studies have also progressed, with recent findings published in Chemical Research in Toxicology (2024) demonstrating favorable pharmacokinetic profiles for several derivatives. These studies provide crucial data for future clinical translation, though further in vivo validation is required to fully assess therapeutic potential and safety margins.

The compound's unique electronic properties, conferred by its trifluoromethyl groups, have additionally sparked interest in materials science applications. Research in Advanced Materials (2023) has shown that 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone derivatives can serve as building blocks for organic electronic devices, expanding its utility beyond pharmaceutical applications.

In conclusion, 3'-Amino-2',6'-bis(trifluoromethyl)acetophenone (CAS: 1806993-85-0) represents a multifaceted compound with growing importance in both biomedical and materials research. Continued investigation into its structure-activity relationships and development of novel derivatives will likely yield significant advancements in multiple scientific domains in the coming years.